Cas no 912824-85-2 (2-(Dibenzob,dfuran-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

2-(Dibenzob,dfuran-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane structure
912824-85-2 structure
Product Name:2-(Dibenzob,dfuran-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
CAS No:912824-85-2
MF:C18H19BO3
MW:294.152665376663
MDL:MFCD18910632
CID:1032335
PubChem ID:60146103
Update Time:2024-10-26

2-(Dibenzob,dfuran-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

    • 2-(Dibenzo[b,d]furan-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)dibenzofuran
    • 2-dibenzofuran-4-yl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • Dibenzofuran-4-boronic Acid Pinacol Ester
    • 2-(Dibenzofuran-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • AK122763
    • B-(Dibenzofuran-4-yl)boronic acid pinacol ester
    • 2-(Dibenzo[b,d]furan-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane;2-(dibenzo[b,d]furan-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • PubChem23518
    • C18H19BO3
    • 5266AC
    • AM81044
    • ST2404025
    • AX8246941
    • T3602
    • 4-(4,4,5,5-Tetramethyl-1,3,2-dioxabor
    • 1,3,2-Dioxaborolane, 2-(4-dibenzofuranyl)-4,4,5,5-tetramethyl- (9CI)
    • 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)dibenzofuran (ACI)
    • 4,4,5,5-Tetramethyl-2-(dibenzophen-1-yl)-1,3,2-dioxaborolane
    • 4,4,5,5-tetramethyl-2-{8-oxatricyclo[7.4.0.0,2,7]trideca-1(9),2(7),3,5,10,12-hexaen-6-yl}-1,3,2-dioxaborolane
    • 912824-85-2
    • DTXSID20733803
    • Dibenzo[b,d]furan-4-ylboronic acid pinacol ester
    • MFCD18910632
    • SCHEMBL5019780
    • DB-105967
    • 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)dibenzo[b,d]furan
    • 4,4,5,5-tetramethyl-2-{8-oxatricyclo[7.4.0.0^{2,7}]trideca-1(9),2,4,6,10,12-hexaen-6-yl}-1,3,2-dioxaborolane
    • 4,4,5,5-TETRAMETHYL-2-{8-OXATRICYCLO[7.4.0.0(2),?]TRIDECA-1(9),2(7),3,5,10,12-HEXAEN-6-YL}-1,3,2-DIOXABOROLANE
    • DS-6732
    • Z2044805977
    • CS-0041118
    • AKOS016012249
    • EN300-1706492
    • 2-(Dibenzob,dfuran-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • MDL: MFCD18910632
    • Inchi: 1S/C18H19BO3/c1-17(2)18(3,4)22-19(21-17)14-10-7-9-13-12-8-5-6-11-15(12)20-16(13)14/h5-11H,1-4H3
    • InChI Key: AVWYETCDUMCCNK-UHFFFAOYSA-N
    • SMILES: O1C2C(=CC=CC=2B2OC(C)(C)C(C)(C)O2)C2C1=CC=CC=2

Computed Properties

  • Exact Mass: 294.14300
  • Monoisotopic Mass: 294.1427246g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 1
  • Complexity: 420
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 31.6

Experimental Properties

  • Color/Form: No data available
  • Melting Point: 107.0 to 111.0 deg-C
  • Boiling Point: 427.2±18.0 °C at 760 mmHg
  • Flash Point: 212.2±21.2 °C
  • PSA: 31.60000
  • LogP: 3.88520

2-(Dibenzob,dfuran-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(Dibenzob,dfuran-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Pricemore >>

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abcr
AB446323-250 mg
Dibenzo[b,d]furan-4-ylboronic acid pinacol ester; .
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2-(Dibenzob,dfuran-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Acetonitrile ;  0.5 h, rt
Reference
Asymmetric synthesis of nortropanes via Rh-catalysed allylic arylation
Zhang, Yan ; Goetzke, F. Wieland ; Christensen, Kirsten E.; Fletcher, Stephen P., ACS Catalysis, 2022, 12(15), 8995-9002

Production Method 2

Reaction Conditions
1.1 Solvents: Methyl ether ;  10 min, 30 °C
1.2 30 °C; 1 h, 30 °C; 30 °C → -7 °C
1.3 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ;  2 h, -7 °C
Reference
Boryl substitution of functionalized aryl-, heteroaryl- and alkenyl halides with silylborane and an alkoxy base: expanded scope and mechanistic studies
Yamamoto, Eiji; Ukigai, Satoshi; Ito, Hajime, Chemical Science, 2015, 6(5), 2943-2951

Production Method 3

Reaction Conditions
1.1 Reagents: Magnesium Catalysts: Tris(acetylacetonato)chromium Solvents: Tetrahydrofuran ;  6 h, 90 °C
Reference
Chromium-Catalyzed Selective Borylation of Vinyl Triflates and Unactivated Aryl Carboxylic Esters with Pinacolborane
Gong, Li; Li, Chao; Yuan, Fangyan; Liu, Senlin; Zeng, Xiaoming, Organic Letters, 2022, 24(17), 3227-3231

Production Method 4

Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: Dichloro[1,1′-bis(diphenylphosphino)ferrocene]palladium(II) dichloromethane addu… Solvents: 1,4-Dioxane ;  6 h, rt → 100 °C
Reference
HAT Catalysts to Facilitate Acid Mediated Cleavage of Biaryl C-C Bonds in Binaphthols
Sojdak, Christopher A. ; Kozlowski, Marisa C., Organic Letters, 2022, 24(45), 8326-8330

2-(Dibenzob,dfuran-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Raw materials

2-(Dibenzob,dfuran-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Preparation Products

2-(Dibenzob,dfuran-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Related Literature

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